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Introduction

Potassium nitrate (KNOs), a naturally occurring mineral known as niter or saltpeter, is an
alkali metal nitrate with significant applications across various scientific and industrial fields.[1]
[2] Its utility spans from being a critical component in fertilizers and pyrotechnics to applications
in food preservation and pharmaceuticals.[2][3] This technical guide provides an in-depth
overview of the core chemical and physical properties of potassium nitrate, tailored for a
scientific audience.

General and Physical Properties

Potassium nitrate is an odorless, white crystalline solid.[4][5] It is composed of potassium
cations (K*) and nitrate anions (NOs~), forming an ionic salt.[1][2] While not hygroscopic, it
readily dissolves in water, with its solubility showing a strong positive correlation with
temperature.[1][5]

Table 1: General and Physical Properties of Potassium Nitrate
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Property Value Reference
Chemical Formula KNOs [1]

Molar Mass 101.1032 g/mol [41[6]
Appearance White crystalline solid [1114]

Odor Odorless [1][5]
Density 2.109 g/cm3 at 16 °C [1][4]
Melting Point 334 °C (633 °F; 607 K) [11[3]
Boiling Point Decomposes at 400 °C (752 e

°F; 673 K)
Solubility

The solubility of potassium nitrate in water increases significantly with a rise in temperature, a
characteristic that is fundamental to its purification by recrystallization.[5]

Table 2: Solubility of Potassium Nitrate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL) Reference
0 13.3 [5]

20 31.6 [1](5]

25 38.3 [1](3]

100 246 [5]

Crystal Structure and Thermodynamics

At room temperature, potassium nitrate possesses an orthorhombic crystal structure.[1][4]
This structure undergoes a phase transition to a trigonal system at 128 °C.[1][7]

Table 3: Crystallographic and Thermodynamic Properties of Potassium Nitrate
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Property Value Reference
Crystal System (at room temp.)  Orthorhombic [1114]
Space Group (at room temp.) Pnma [4]

Standard Enthalpy of

. -494.00 kJ/mol [4]
Formation (AH°f)
Standard Gibbs Free Energy
) -394.86 kJ/mol [4]
of Formation (AG®f)
Molar Heat Capacity (Cp) 95.06 J/(mol-K) at 25 °C [4]

Chemical Reactivity and Decomposition

Potassium nitrate is a strong oxidizing agent, a property that underpins its use in explosives
and fireworks.[3][7] It reacts vigorously with reducing agents and combustible materials, and
such mixtures can be explosive.[1][8]

Thermal Decomposition

Upon heating, potassium nitrate undergoes decomposition. Between 550 and 790 °C, it
establishes an equilibrium with potassium nitrite (KNOz) and oxygen gas (02).[1][7]

Chemical Equation:
2KNOs3(s) = 2KNO2(s) + 02(9)[9]

At temperatures exceeding this range, further decomposition can occur, yielding potassium
oxide (Kz20), nitrogen gas (Nz2), and additional oxygen.[4]
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Caption: Thermal decomposition pathway of potassium nitrate.
Experimental Protocols

Determination of Solubility

Objective: To determine the solubility of potassium nitrate in water at a specific temperature.
Methodology:

» Prepare a saturated solution of potassium nitrate in a known volume of distilled water at a
constant, elevated temperature by adding excess potassium nitrate to the water and
stirring until no more solid dissolves.

o Carefully decant a known volume of the clear, saturated supernatant into a pre-weighed
evaporating dish.

o Gently heat the evaporating dish to evaporate the water completely, leaving behind the
dissolved potassium nitrate.

 Allow the dish to cool to room temperature in a desiccator to prevent moisture absorption.
» Weigh the evaporating dish containing the dry potassium nitrate residue.

o Calculate the mass of the dissolved potassium nitrate by subtracting the initial mass of the
evaporating dish.
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o Express the solubility in grams of potassium nitrate per 100 mL of water.

Demonstration of Thermal Decomposition

Objective: To qualitatively observe the thermal decomposition of potassium nitrate and
identify one of its gaseous products.

Methodology:

Place a small amount of potassium nitrate in a dry test tube.

o Heat the test tube gently over a Bunsen burner. The potassium nitrate will first melt and
then begin to decompose, evidenced by the evolution of gas bubbles.[10]

« Ignite a wooden splint and then extinguish the flame to leave a glowing ember.
« Insert the glowing splint into the mouth of the test tube.

o Observation: The glowing splint will relight, indicating the presence of oxygen gas, a product
of the decomposition.[10]
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Caption: Workflow for key experimental protocols.

Safety and Handling

Potassium nitrate is a strong oxidizer and may intensify fires.[11][12] It should be kept away
from combustible materials, heat, sparks, open flames, and hot surfaces.[11][12] While not
classified as corrosive or an irritant to the skin or eyes, inhalation of dust can cause respiratory
tract irritation.[11][13] Appropriate personal protective equipment, including gloves and eye
protection, should be worn when handling this chemical.[13]

Conclusion

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b105494?utm_src=pdf-body-img
https://www.benchchem.com/product/b105494?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-P021-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjg4MzB8YXBwbGljYXRpb24vcGRmfGFHUXpMMmcwWkM4NU1UYzJORGMxTlRNek16UXlMMU5FUWw5UU1ESXhYMGRDWDBWT0xuQmtaZ3w4MGVjNjBkOWVlNDJmYjBkZmUwMWM2OTJlNjA1OWM1MDM2NjY1ZjA3NGI0YjY2MDYxNTRmNWVlMDZkZTgzMmM5
https://www.himediadownloads.com/MSDS/GRM3946.pdf
https://www.carlroth.com/medias/SDB-P021-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjg4MzB8YXBwbGljYXRpb24vcGRmfGFHUXpMMmcwWkM4NU1UYzJORGMxTlRNek16UXlMMU5FUWw5UU1ESXhYMGRDWDBWT0xuQmtaZ3w4MGVjNjBkOWVlNDJmYjBkZmUwMWM2OTJlNjA1OWM1MDM2NjY1ZjA3NGI0YjY2MDYxNTRmNWVlMDZkZTgzMmM5
https://www.himediadownloads.com/MSDS/GRM3946.pdf
https://www.carlroth.com/medias/SDB-P021-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjg4MzB8YXBwbGljYXRpb24vcGRmfGFHUXpMMmcwWkM4NU1UYzJORGMxTlRNek16UXlMMU5FUWw5UU1ESXhYMGRDWDBWT0xuQmtaZ3w4MGVjNjBkOWVlNDJmYjBkZmUwMWM2OTJlNjA1OWM1MDM2NjY1ZjA3NGI0YjY2MDYxNTRmNWVlMDZkZTgzMmM5
https://tsapps.nist.gov/srmext/msds/8568-MSDS.pdf
https://tsapps.nist.gov/srmext/msds/8568-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide has summarized the fundamental chemical and physical properties of potassium
nitrate. The data presented in a structured format, along with detailed experimental protocols
and safety information, provides a valuable resource for researchers, scientists, and
professionals in drug development. A thorough understanding of these core properties is
essential for the safe and effective application of potassium nitrate in various scientific and
industrial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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